Cas no 838883-59-3 (N'-(2,4-difluorophenyl)-N-(propan-2-yl)ethanediamide)

• Product Name: N'-(2,4-difluorophenyl)-N-(propan-2-yl)ethanediamide
• CAS No: 838883-59-3
• MF: C₁₁H₁₂F₂N₂O₂
• MW: 242.221989631653
• CID: 5475708
• Update Time: 2025-06-08

N'-(2,4-difluorophenyl)-N-(propan-2-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(2,4-difluorophenyl)-N2-(1-methylethyl)-
• N'-(2,4-difluorophenyl)-N-(propan-2-yl)ethanediamide

• Inchi： 1S/C11H12F2N2O2/c1-6(2)14-10(16)11(17)15-9-4-3-7(12)5-8(9)13/h3-6H,1-2H3,(H,14,16)(H,15,17)
• InChI Key： AEXKSFDMCKFBGZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1F)(=O)C(NC(C)C)=O

Additional information on N'-(2,4-difluorophenyl)-N-(propan-2-yl)ethanediamide

Professional Introduction to N'-(2,4-difluorophenyl)-N-(propan-2-yl)ethanediamide (CAS No. 838883-59-3)

N'-(2,4-difluorophenyl)-N-(propan-2-yl)ethanediamide is a specialized chemical compound with the CAS number 838883-59-3. This compound has garnered significant attention in the field of chemical and biomedical research due to its unique structural properties and potential applications. The molecular structure of this compound features a 2,4-difluorophenyl group and an ethanediamide moiety, which are critical for its reactivity and functionality. The presence of fluoro substituents enhances the electronic properties of the molecule, making it a valuable candidate for various synthetic and pharmaceutical applications.

The synthesis of N'-(2,4-difluorophenyl)-N-(propan-2-yl)ethanediamide involves a multi-step process that requires precise control over reaction conditions. The 2,4-difluorophenyl group is typically introduced through halogenation and subsequent nucleophilic substitution reactions. The propan-2-yl group is incorporated via alkylation reactions, which require careful selection of catalysts and solvents to ensure high yield and purity. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm the structural integrity of the compound at each step of the synthesis.

In recent years, N'-(2,4-difluorophenyl)-N-(propan-2-yl)ethanediamide has been studied for its potential in drug development. The combination of the fluoro and amidine functionalities makes this compound a versatile intermediate in the synthesis of bioactive molecules. Researchers have explored its utility in creating novel inhibitors for various enzymatic targets, particularly those involved in metabolic pathways and signal transduction. The fluorine atoms in the molecule can enhance binding affinity and metabolic stability, which are crucial factors in drug design.

One of the most promising applications of N'-(2,4-difluorophenyl)-N-(propan-2-yl)ethanediamide is in the development of anticancer agents. Studies have shown that compounds with similar structural features can interact with key proteins involved in cancer cell proliferation and apoptosis. The specific interactions between the N'-(2,4-difluorophenyl) moiety and target proteins can be modulated through structural optimization, leading to highly selective inhibitors. Preclinical trials have demonstrated encouraging results in vitro, suggesting that this compound may have therapeutic potential in treating certain types of cancer.

The compound's potential extends beyond oncology; it has also been investigated for its antimicrobial properties. The unique electronic distribution caused by the fluoro substituents can disrupt bacterial cell membranes and inhibit essential metabolic pathways. This makes N'-(2,4-difluorophenyl)-N-(propan-2-yl)ethanediamide a promising candidate for developing new antibiotics to combat resistant strains of bacteria. Researchers are particularly interested in how the molecule's structure can be modified to improve its efficacy while minimizing side effects.

The latest advancements in computational chemistry have further enhanced the understanding of N'-(2,4-difluorophenyl)-N-(propan-2-yl)ethanediamide's reactivity and interaction with biological targets. Molecular modeling studies have provided insights into how the molecule binds to enzymes and receptors at an atomic level. These simulations have guided synthetic modifications aimed at improving potency and selectivity. By integrating experimental data with computational predictions, scientists are able to design more effective derivatives with tailored properties.

The environmental impact of using fluorinated compounds is also a critical consideration in their development. While fluoro substituents offer numerous advantages in drug design, their persistence in the environment raises concerns about long-term ecological effects. Efforts are underway to develop more sustainable synthetic routes that minimize waste and reduce environmental footprint. Additionally, researchers are exploring biodegradable alternatives to traditional fluorinated compounds without compromising their pharmacological benefits.

In conclusion, N'-(2,4-difluorophenyl)-N-(propan-2-yl)ethanediamide (CAS No. 838883-59-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with applications ranging from cancer therapy to antimicrobial agents. Ongoing studies continue to uncover new possibilities for this compound, driven by advances in synthetic chemistry and computational biology. As research progresses, N'-(2,4-difluorophenyl)-N-(propan-2-yl)ethanediamide is poised to play a crucial role in developing next-generation therapeutics.